2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate

• IUPAC Name: [2-[(3-chlorophenyl)methylamino]-2-oxoethyl] 5-bromopyridine-3-carboxylate
• InChI: InChI=1S/C15H12BrClN2O3/c16-12-5-11(7-18-8-12)15(21)22-9-14(20)19-6-10-2-1-3-13(17)4-10/h1-5,7-8H,6,9H2,(H,19,20)
• InChI Key: PKJNOPOSGXXWPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CNC(=O)COC(=O)C2=CC(=CN=C2)Br
• Molecular Formula: C15H12BrClN2O3
• Molecular Weight: 383.62 g/mol

Description

2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate, also known as CB-30865, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit promising results in various scientific research studies, making it a subject of interest for many researchers.

Mechanism of Action

The mechanism of action of 2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate involves the inhibition of various cellular pathways that are involved in cancer cell proliferation and survival. 2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate has been found to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. This inhibition leads to the accumulation of DNA damage and ultimately results in the death of cancer cells.
Biochemical and Physiological Effects:
2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate has been found to exhibit various biochemical and physiological effects, including the inhibition of cancer cell proliferation and survival, anti-inflammatory activity, and anti-oxidant properties. Additionally, 2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate has also been found to exhibit minimal toxicity towards normal cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate in lab experiments include its potential therapeutic applications, its ability to inhibit cancer cell proliferation and survival, and its minimal toxicity towards normal cells. However, the limitations of using 2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate in lab experiments include the need for further studies to determine its safety and efficacy in humans, as well as the need for more research to identify potential side effects.

Future Directions

There are several future directions for research on 2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate, including the development of more efficient synthesis methods, the identification of potential side effects, and the determination of its safety and efficacy in humans. Additionally, further studies are needed to explore the potential therapeutic applications of 2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate in various diseases, including cancer, inflammation, and oxidative stress-related diseases.

Synthesis Methods

The synthesis of 2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate involves the reaction of 5-bromopyridine-3-carboxylic acid with 3-chlorobenzylamine, followed by the addition of ethyl chloroformate. This reaction results in the formation of 2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate, which is then purified using column chromatography.

Scientific Research Applications

2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate has been widely studied for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that 2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate exhibits anti-tumor activity by inhibiting the growth of cancer cells. Additionally, 2-[(3-Chlorobenzyl)amino]-2-oxoethyl 5-bromopyridine-3-carboxylate has also been found to exhibit anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.